2-Methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C13H14O5/c1-8-12(13(15)17-6-5-16-2)10-7-9(14)3-4-11(10)18-8/h3-4,7,14H,5-6H2,1-2H3
• InChI Key: BYCMGWCMNIYLPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)O)C(=O)OCCOC
• Molecular Formula: C13H14O5
• Molecular Weight: 250.25 g/mol

Description

Molecular Structure Analysis

The molecular structure of “2-Methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate” is characterized by a benzofuran core, which is a heterocyclic compound consisting of fused benzene and furan rings. The compound also contains methoxyethyl and carboxylate functional groups.

Scientific Research Applications

Conversion of Plant Biomass to Furan Derivatives

Abstract

Research has shown that furan derivatives, such as 5-Hydroxymethylfurfural (HMF) and its variants, are key compounds that can be produced from plant biomass, including hexose carbohydrates and lignocellulose. These compounds are considered alternative feedstocks for the chemical industry, potentially replacing non-renewable hydrocarbon sources. The review highlights the synthesis of HMF from plant feedstocks and its use in the production of polymers, fuels, solvents, and various chemicals. The derivatives of HMF, including 2,5-furandicarboxylic acid and 2,5-dimethylfuran, have been identified as crucial for the development of new materials and energy solutions. This suggests the potential application of 2-Methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate in similar contexts (Chernyshev et al., 2017).

Benzofuran Derivatives as Antimicrobial Agents

Abstract

Benzofuran and its derivatives, including structures similar to 2-Methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate, are recognized for their broad biological and pharmacological applications. Recent studies have found benzofuran derivatives to be effective antimicrobial agents against various pathogens. These compounds, found in natural products and synthetic molecules, are being explored for new drug development, highlighting their importance in medicinal chemistry and drug discovery processes (Hiremathad et al., 2015).

Potential in Organic Synthesis

Abstract

The compound 5-Hydroxymethylfurfural (HMF), closely related to the structure of 2-Methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate, has been extensively used as a building block in organic synthesis. Its applications extend to the production of fine chemicals, showcasing its versatility as a renewable carbon source for synthesizing diverse chemical entities. This review emphasizes the role of HMF and its derivatives in constructing valuable chemicals for various industries, pointing to the broader application potential of 2-Methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate in similar synthetic pathways (Fan et al., 2019).

Future Directions

Benzofuran and its derivatives, including “2-Methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate”, are considered promising structures for the development of new therapeutic agents. They have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets. Therefore, future research may focus on exploring the full therapeutic potential of these compounds for the treatment of microbial diseases.

Mechanism of Action

Target of Action

They are often used in the development of promising compounds with target therapy potentials .

Mode of Action

Benzofuran derivatives often interact with their targets to inhibit or promote certain biological processes .

Biochemical Pathways

Without specific information on this compound, it’s difficult to determine the exact biochemical pathways it affects. Benzofuran derivatives are known to affect a variety of biochemical pathways, depending on their specific structure and targets .

Result of Action

Some benzofuran derivatives have been found to have significant cell growth inhibitory effects .